Cas no 1218052-49-3 (2-(3-Methylcyclohexyl)oxybutanoic Acid)

• Product Name: 2-(3-Methylcyclohexyl)oxybutanoic Acid
• CAS No: 1218052-49-3
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD12067208
• CID: 4578528
• PubChem ID: 21505099
• Update Time: 2025-06-29

2-(3-Methylcyclohexyl)oxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylcyclohexyl)oxy]butanoic Acid
• Butanoic acid, 2-[(3-methylcyclohexyl)oxy]-
• 2-(3-Methylcyclohexyl)oxybutanoic Acid

• MDL： MFCD12067208
• Inchi： 1S/C11H20O3/c1-3-10(11(12)13)14-9-6-4-5-8(2)7-9/h8-10H,3-7H2,1-2H3,(H,12,13)
• InChI Key： TWBGRXXJTOHCNT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1CCCC(C)C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 2-(3-Methylcyclohexyl)oxybutanoic Acid

Comprehensive Overview of 2-(3-Methylcyclohexyl)oxybutanoic Acid (CAS No. 1218052-49-3): Properties, Applications, and Innovations

2-(3-Methylcyclohexyl)oxybutanoic Acid (CAS No. 1218052-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a methylcyclohexyl moiety linked to a butanoic acid derivative, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₂₀O₃, and precise stereochemistry contribute to its efficacy in targeted applications, including drug formulation and specialty chemical synthesis.

In recent years, the demand for high-purity intermediates like 2-(3-Methylcyclohexyl)oxybutanoic Acid has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are particularly interested in its role as a chiral building block, which is critical for developing enantioselective pharmaceuticals. The compound’s compatibility with catalytic asymmetric synthesis aligns with industry trends toward reducing waste and improving atom economy. Additionally, its potential applications in flavor and fragrance industries highlight its cross-sector relevance.

From an analytical perspective, CAS No. 1218052-49-3 requires rigorous characterization using techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its purity and stereochemical configuration. These methods ensure compliance with regulatory standards for pharmaceutical-grade materials. The compound’s lipophilicity and solubility profile further make it a candidate for prodrug design, addressing challenges in drug delivery systems.

Innovations in process optimization have also focused on scaling up the production of 2-(3-Methylcyclohexyl)oxybutanoic Acid while minimizing environmental impact. For instance, biocatalytic routes using engineered enzymes are being explored to enhance yield and selectivity. Such approaches resonate with the growing emphasis on circular economy principles in chemical manufacturing.

Beyond industrial applications, this compound is frequently discussed in academic circles for its mechanistic insights into cyclohexyl-based transformations. Its stability under varying pH conditions and thermal resistance make it a model substrate for studying structure-activity relationships (SAR) in medicinal chemistry. Collaborative studies between academia and industry continue to uncover novel derivatives with enhanced bioactivity.

To address common queries from researchers, 2-(3-Methylcyclohexyl)oxybutanoic Acid is often compared to structurally similar compounds like 3-methylcyclohexanol derivatives or alkoxybutanoic acids. FAQs include its synthetic pathways, handling precautions, and commercial availability. Suppliers typically provide technical data sheets detailing its storage conditions (e.g., inert atmosphere, low temperature) to preserve integrity.

In summary, CAS No. 1218052-49-3 represents a nexus of innovation in fine chemicals, bridging gaps between theoretical research and industrial utility. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its importance in modern chemistry. As sustainable practices evolve, this compound is poised to play a pivotal role in next-generation chemical solutions.